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Compound of Interest

Compound Name: Carvyl acetate

Cat. No.: B1596030

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of Carvyl acetate, ensuring the safety of
laboratory personnel and the protection of our environment.

Carvyl acetate is a combustible liquid that is also a skin and eye irritant and a potential skin
sensitizer.[1] Furthermore, it is recognized as being toxic to aquatic life with long-lasting effects,
making its proper disposal a critical responsibility.[1] Adherence to local, regional, and national
regulations is mandatory for the disposal of this chemical.[1]

Immediate Safety and Spill Response

In the event of a small spill, laboratory personnel should use an absorbent material such as
sand, earth, or specialized absorbent paper to contain the liquid.[2] All contaminated materials,
including personal protective equipment (PPE), should be sealed in a vapor-tight plastic bag for
subsequent disposal.[2] Following the initial cleanup, the affected surfaces should be
thoroughly decontaminated by washing with alcohol, followed by a strong soap and water
solution.[2]

Quantitative Data

A summary of the key quantitative data for Carvyl acetate is provided in the table below for
easy reference.
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Property Value

Molecular Formula C12H1802

Molecular Weight 194.27 g/mol [3][4]
Boiling Point 77-79 °C @ 0.1 mmHg[5]
Flash Point 97.78 °C (208 °F)[1][6]
Density 0.972 g/mL at 20 °CJ[5]

Very slightly soluble in water; soluble in alcohol

Solubilit
Y and oils[4][5]

Disposal Workflow

The proper disposal of Carvyl acetate is a process that requires careful consideration of the
material's state and the prevailing regulations. The following workflow provides a logical, step-
by-step guide to ensure that all safety and environmental considerations are met.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.chemimpex.com/products/33923
https://pubchem.ncbi.nlm.nih.gov/compound/Carvyl-acetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5270079.htm
https://www.chemicalbull.com/images/product/MSDS-1759303426.pdf
https://www.thegoodscentscompany.com/data/rw1005041.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5270079.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Carvyl-acetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5270079.htm
https://www.benchchem.com/product/b1596030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Carvyl Acetate Waste Generated

A
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Permitted for Household Disposal?

Prepare for Chemical Waste Pickup

A4

Dispose with Household Waste (If Permitted)

( Package in a Labeled, Sealed Container)

Y

A4

( Store in a Designated, Ventilated Area )

Schedule Pickup with Licensed Waste Contractor

End: Disposal Complete

Click to download full resolution via product page

A logical workflow for the proper disposal of Carvyl acetate.
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Detailed Disposal Protocol

While some safety data sheets suggest that smaller quantities of Carvyl acetate may be
disposed of with household waste, this is highly dependent on local regulations and should be
verified with your institution's environmental health and safety (EHS) office.[7][8] For larger
guantities or in cases where household disposal is not permitted, the following protocol should
be followed:

o Consult Regulations: Always begin by consulting your institution's EHS guidelines and local,
regional, and national regulations for chemical waste disposal.

o Proper Containment: Ensure the Carvyl acetate waste is stored in a compatible, well-
sealed, and clearly labeled container. The label should include the chemical name,
concentration, and any associated hazards.

e Segregation: Store the container in a designated chemical waste storage area, segregated
from incompatible materials. Esters like Carvyl acetate can react with acids to liberate heat,
and strong oxidizing acids may cause a vigorous, exothermic reaction.[2][5] They can also
generate flammable hydrogen when mixed with alkali metals and hydrides.[2][5]

» Arrange for Professional Disposal: Contact your institution's EHS department or a licensed
chemical waste disposal contractor to arrange for pickup and proper disposal, which will
likely involve incineration or another approved method in accordance with environmental
regulations. Do not release Carvyl acetate into the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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